Cas no 875895-66-2 (Methyl 2-(Bromomethyl)-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-(Bromomethyl)-5-(trifluoromethyl)benzoate
• CAS No: 875895-66-2
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• MDL: MFCD27931130
• CID: 1907836
• PubChem ID: 67031337
• Update Time: 2024-10-26

Methyl 2-(Bromomethyl)-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(bromomethyl)-5-(trifluoromethyl)-, methyl ester
• Methyl 2-(bromomethyl)-5-trifluoromethylbenzoate
• methyl2-(bromomethyl)-5-(trifluoromethyl)benzoate
• AKOS027337841
• methyl 2-(bromomethyl)-5-(trifluoromethyl)benzoate
• F30380
• SCHEMBL1435026
• MFCD27931130
• AS-48329
• DB-109151
• 875895-66-2
• Methyl 2-(Bromomethyl)-5-(trifluoromethyl)benzoate

• MDL： MFCD27931130
• Inchi： 1S/C10H8BrF3O2/c1-16-9(15)8-4-7(10(12,13)14)3-2-6(8)5-11/h2-4H,5H2,1H3
• InChI Key： IMFUCSJKSFEVFB-UHFFFAOYSA-N
• SMILES： O=C(C1C(CBr)=CC=C(C(F)(F)F)C=1)OC

Computed Properties

• Exact Mass: 295.96598g/mol
• Monoisotopic Mass: 295.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters